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Compound of Interest

Compound Name: 1-Ethynyl-4-isopropylbenzene

Cat. No.: B1298540

Technical Guide: 1-Ethynyl-4-isopropylbenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and purity of
1-Ethynyl-4-isopropylbenzene, a key building block in organic synthesis and pharmaceutical
research.

Commercial Availability

1-Ethynyl-4-isopropylbenzene, also known as 4-isopropylphenylacetylene, is readily
available from several chemical suppliers. The compound is typically offered in various
guantities, from grams to kilograms, catering to both research and development as well as
larger-scale manufacturing needs.

Key suppliers for this chemical include TCI (Shanghai) Development Co., Ltd., BOC Sciences,
and ChemScene. When sourcing this material, it is crucial to reference its CAS number, which
can be either 23152-99-0 or 132464-91-6, to ensure the correct product is being procured.

The following table summarizes the availability and typical purity of 1-Ethynyl-4-
isopropylbenzene from various suppliers.
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. Purity Analytical
Supplier CAS Number L Synonyms
Specification Method
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Isopropylphenyl
Acetylene, 1-
Ethynyl-4-
(propan-2-

TCI 23152-99-0 >98.0% GC

yl)benzene[1]

1-ethynyl-4-(2-
methylpropyl)ben
zene, (4-(2-
METHYLPROPY

BOC Sciences 132464-91-6 95% Not Specified L)PHENYL)ACE
TYLENE, 4'-
Isobutyl
phenylacetylene[
2]

Benzene, 1-
ChemScene 23152-99-0 Not Specified Not Specified ethynyl-4-(1-
methylethyl)-[3]

Purity and Quality Control

The purity of 1-Ethynyl-4-isopropylbenzene is a critical parameter for its application in
sensitive downstream processes, particularly in drug development where impurities can have
significant impacts on reaction outcomes and product safety. The most commonly cited method
for purity analysis of this compound is Gas Chromatography (GC).[1]

Experimental Protocol: Purity Determination by Gas
Chromatography (GC)

The following provides a general methodology for determining the purity of 1-Ethynyl-4-
isopropylbenzene using Gas Chromatography. Researchers should optimize the specific
parameters based on the instrumentation available in their laboratory.
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Objective: To determine the percentage purity of a given sample of 1-Ethynyl-4-
isopropylbenzene.

Materials:

1-Ethynyl-4-isopropylbenzene sample

High-purity solvent for dilution (e.g., dichloromethane or hexane)

Gas chromatograph equipped with a Flame lonization Detector (FID)

Appropriate GC column (e.g., a non-polar or medium-polarity capillary column)

Carrier gas (e.g., helium or nitrogen)
Procedure:

o Sample Preparation: Prepare a dilute solution of the 1-Ethynyl-4-isopropylbenzene sample
in the chosen solvent. A typical concentration might be 1 mg/mL.

e Instrument Setup:

o Set the GC oven temperature program. A typical program might start at a low temperature
(e.g., 50°C), hold for a few minutes, and then ramp up to a higher temperature (e.g.,
250°C) to ensure the elution of all components.

o Set the injector and detector temperatures. The injector temperature should be high
enough to ensure rapid volatilization of the sample, and the detector temperature should
be higher than the final oven temperature.

o Set the carrier gas flow rate to the optimal level for the chosen column.
e Injection: Inject a small, fixed volume of the prepared sample solution into the GC.

» Data Acquisition: Record the chromatogram. The peak corresponding to 1-Ethynyl-4-
isopropylbenzene should be the major peak.

e Analysis:
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o Integrate the area of all peaks in the chromatogram.

o Calculate the percentage purity by dividing the area of the main peak (1-Ethynyl-4-
isopropylbenzene) by the total area of all peaks and multiplying by 100.

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Procurement and Quality Control Workflow

The following diagram illustrates a typical workflow for procuring and verifying the quality of 1-
Ethynyl-4-isopropylbenzene for research and development purposes.
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Caption: Procurement and Quality Control Workflow for 1-Ethynyl-4-isopropylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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